Cas no 2891600-04-5 (ethyl 2-(piperidin-3-yl)propanoate hydrochloride)

• Product Name: ethyl 2-(piperidin-3-yl)propanoate hydrochloride
• CAS No: 2891600-04-5
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 6808504
• PubChem ID: 167735795
• Update Time: 2025-06-08

ethyl 2-(piperidin-3-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(piperidin-3-yl)propanoate hydrochloride
• EN300-43361257
• 2891600-04-5
• G81684

• Inchi： 1S/C10H19NO2.ClH/c1-3-13-10(12)8(2)9-5-4-6-11-7-9;/h8-9,11H,3-7H2,1-2H3;1H
• InChI Key： UJLVOSRSAJMPSY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(C)C1CNCCC1)=O

Computed Properties

• Exact Mass: 221.1182566Da
• Monoisotopic Mass: 221.1182566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-(piperidin-3-yl)propanoate hydrochloride

Ethyl 2-(piperidin-3-yl)propanoate hydrochloride (CAS No. 2891600-04-5): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-(piperidin-3-yl)propanoate hydrochloride, identified by its unique CAS No. 2891600-04-5, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its piperidine moiety and ester functional group, has garnered attention due to its structural versatility and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

The structure of ethyl 2-(piperidin-3-yl)propanoate hydrochloride features a piperidine ring linked to a propanoate ester, with the presence of a hydrochloride salt indicating its protonation state. This structural framework is conducive to interactions with biological targets, particularly proteins and enzymes, due to the presence of both hydrogen bonding and hydrophobic surfaces. The piperidin-3-yl substituent, in particular, is known to modulate binding affinity and selectivity in drug-like molecules, making it a preferred scaffold in medicinal chemistry.

In recent years, there has been growing interest in the development of piperidine-based derivatives for their potential applications in treating neurological disorders, infectious diseases, and cancer. The ethyl 2-(piperidin-3-yl)propanoate hydrochloride compound is no exception, as it has been explored in various preclinical studies for its pharmacological properties. Its ability to interact with biological receptors and enzymes suggests that it may serve as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of ethyl 2-(piperidin-3-yl)propanoate hydrochloride is its potential role in modulating neurotransmitter systems. Piperidine derivatives are known to exhibit effects on serotonin receptors, dopamine pathways, and other key neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. Preliminary studies have indicated that this compound may have anxiolytic and antidepressant-like effects, although further research is needed to fully elucidate its mechanism of action.

The hydrochloride salt form of this compound not only improves its pharmacokinetic properties but also enhances its bioavailability. This is particularly important in drug development, where efficient absorption and distribution across biological membranes are critical for therapeutic efficacy. The solubility profile of ethyl 2-(piperidin-3-yl)propanoate hydrochloride also makes it suitable for formulation into various dosage forms, including oral tablets and injectable solutions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of ethyl 2-(piperidin-3-yl)propanoate hydrochloride with biological targets using molecular docking simulations. These studies have provided valuable insights into how the compound interacts with enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. By understanding these interactions at a molecular level, scientists can design analogs with improved potency and selectivity.

The pharmacological profile of ethyl 2-(piperidin-3-yl)propanoate hydrochloride has also been explored in vitro using cell-based assays. These assays have revealed potential anti-inflammatory and analgesic properties, suggesting that the compound may be useful in treating chronic inflammatory conditions and pain syndromes. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at moderate doses, although long-term safety assessments are still under way.

In conclusion, ethyl 2-(piperidin-3-yl)propanoate hydrochloride (CAS No. 2891600-04-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.